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Compound of Interest

Compound Name: Fmoc-Glu(OcHx)-OH

Cat. No.: B613425 Get Quote

CAS Number: 150047-85-1

This technical guide provides a comprehensive overview of Fmoc-L-glutamic acid γ-cyclohexyl

ester, a critical building block for researchers, scientists, and drug development professionals.

This document details its physicochemical properties, synthesis, and applications in solid-

phase peptide synthesis (SPPS), with a focus on its role in developing novel peptide-based

therapeutics.

Introduction
Fmoc-L-glutamic acid γ-cyclohexyl ester, also known as Fmoc-L-Glu(OChx)-OH, is a derivative

of the amino acid L-glutamic acid. It is strategically modified with two key chemical moieties: a

base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group protecting the α-amino group and a

cyclohexyl ester protecting the γ-carboxyl group of the side chain. This unique combination of

protecting groups makes it an invaluable reagent in Fmoc-based solid-phase peptide synthesis

(SPPS).[1]

The incorporation of the cyclohexyl ester at the γ-position offers a significant advantage in

peptide drug design by increasing the lipophilicity of the resulting peptide. This enhanced

lipophilicity can lead to improved solubility in organic solvents used during synthesis and can

positively influence the pharmacokinetic profile of the final peptide, potentially leading to better

absorption, distribution, metabolism, and excretion (ADME) properties, including improved

bioavailability.[1]
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Physicochemical Properties
A summary of the key physicochemical properties of Fmoc-L-glutamic acid γ-cyclohexyl ester is

presented in the table below. This data is essential for its proper handling, storage, and

application in experimental settings.

Property Value

CAS Number 150047-85-1

Molecular Formula C₂₆H₂₉NO₆

Molecular Weight 451.5 g/mol

Appearance White powder

Purity (HPLC) ≥ 98%

Melting Point 84 - 87 °C

Storage Conditions 0 - 8 °C

Synthesis Methodology
While a detailed, peer-reviewed synthesis protocol specifically for Fmoc-L-glutamic acid γ-

cyclohexyl ester is not readily available in the public domain, a general synthetic strategy can

be inferred from standard organic chemistry principles and protocols for similar compounds.

The synthesis would logically proceed through two main steps: the selective esterification of

the γ-carboxyl group of L-glutamic acid with cyclohexanol, followed by the protection of the α-

amino group with an Fmoc reagent.

A plausible synthetic workflow is illustrated below:
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Step 1: Selective γ-Esterification

Step 2: N-terminal Fmoc Protection

L-Glutamic Acid

Esterification Reaction
(e.g., DCC/DMAP or other coupling agents)

Cyclohexanol

L-Glutamic acid
γ-cyclohexyl ester

Fmoc Protection Reaction

Fmoc Reagent
(e.g., Fmoc-OSu or Fmoc-Cl)

Fmoc-L-glutamic acid
γ-cyclohexyl ester
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Resin with N-terminal
Fmoc-protected peptide

Fmoc Deprotection
(20% Piperidine in DMF)

Washing
(DMF, DCM)

Amino Acid Coupling
(Fmoc-L-Glu(OChx)-OH, Coupling Reagent, DIEA in DMF)

Washing
(DMF, DCM)

Resin with elongated peptide
(ready for next cycle or final cleavage)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613425#cas-number-for-fmoc-l-glutamic-acid-
cyclohexyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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